![molecular formula C13H12O2 B189083 (4-Phenoxyphenyl)methanol CAS No. 2215-78-3](/img/structure/B189083.png)
(4-Phenoxyphenyl)methanol
Overview
Description
“(4-Phenoxyphenyl)methanol” is a chemical compound with the molecular formula C13H12O2 and a molecular weight of 200.23 . It is used as a reactant and reagent in organic reactions and synthesis .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring attached to a methanol group through a phenoxy group . The compound has a molecular formula of C13H12O2 .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 200.23 and a molecular formula of C13H12O2 .Scientific Research Applications
1. Organic Synthesis and Chemical Reactions
(4-Phenoxyphenyl)methanol has been studied in various organic syntheses and chemical reactions. For instance, its derivatives were involved in anodic oxidation processes leading to spirocyclic compounds and cyclohexadienones, highlighting its role in complex chemical transformations (Swenton et al., 1993). Additionally, its utilization in the synthesis of chiral auxiliaries for α-hydroxy esters, via bidentate chelation-controlled alkylation of glycolate enolate, demonstrates its potential in asymmetric synthesis (Jung, Ho, & Kim, 2000).
2. Biochemical Studies and Membrane Dynamics
In biochemical research, methanol, a component of this compound, has been used to study lipid dynamics in biological membranes. Studies have shown that methanol can influence lipid scrambling, impacting the structure-function relationship of bilayers, crucial in cell survival and protein reconstitution (Nguyen et al., 2019).
3. Material Science and Catalysis
In material science, this compound derivatives are used in probing the surface sites of nanocrystals. For example, methanol was utilized to study the nature of surface sites of ceria nanocrystals, providing insights into the adsorption and desorption processes critical for catalysis (Wu, Li, Mullins, & Overbury, 2012).
4. Analytical Chemistry Applications
In analytical chemistry, this compound derivatives are used in developing sensitive detection methods for various compounds. For instance, a phenyl thiadiazole-based Schiff base receptor incorporating this compound has been developed for the fluorescent and colorimetric detection of aluminum ions in solution, demonstrating its utility in environmental monitoring and chemical analysis (Manna, Chowdhury, & Patra, 2020).
5. Medicinal Chemistry and Drug Development
Tris(4-azidophenyl)methanol, a derivative of this compound, has been reported as a novel multifunctional thiol protecting group in peptoid synthesis. Its potential in drug development and materials chemistry applications, due to its functionalization possibilities, has been highlighted (Qiu et al., 2023).
Safety and Hazards
“(4-Phenoxyphenyl)methanol” is classified as toxic if swallowed, and it may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . The use of personal protective equipment and chemical impermeable gloves is recommended .
properties
IUPAC Name |
(4-phenoxyphenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O2/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9,14H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEOMFFKZOZMBKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40356553 | |
Record name | (4-phenoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40356553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2215-78-3 | |
Record name | (4-phenoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40356553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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